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Introduction

Binapacryl, a dinitrophenol ester, was formerly used as a fungicide and miticide.
Understanding its environmental fate is crucial for assessing its potential impact and for the
development of safer alternatives. This technical guide provides an in-depth overview of the
abiotic degradation pathways of Binapacryl, specifically focusing on hydrolysis and photolysis.
While quantitative kinetic data for Binapacryl is not extensively available in recent literature,
this guide synthesizes established principles of pesticide degradation and available information
to elucidate its expected behavior.

Hydrolysis of Binapacryl

Hydrolysis is a primary abiotic degradation pathway for many pesticides, involving the reaction
of the compound with water, leading to the cleavage of chemical bonds. For Binapacryl, which
is an ester of dinoseb, hydrolysis results in the breaking of the ester linkage.

Hydrolysis Pathway

The principal hydrolysis reaction for Binapacryl involves the cleavage of the ester bond,
yielding 2-sec-butyl-4,6-dinitrophenol (dinoseb) and 3-methylcrotonic acid.[1] This reaction is
significantly influenced by pH.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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